Cas no 1699658-74-6 (1-(5-chloro-2-fluorophenyl)propan-2-ol)

• Product Name: 1-(5-chloro-2-fluorophenyl)propan-2-ol
• CAS No: 1699658-74-6
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 6427634
• PubChem ID: 103047620
• Update Time: 2025-08-03

1-(5-chloro-2-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluorophenyl)propan-2-ol
• EN300-1966974
• 1699658-74-6

• Inchi： 1S/C9H10ClFO/c1-6(12)4-7-5-8(10)2-3-9(7)11/h2-3,5-6,12H,4H2,1H3
• InChI Key： KRTSXTLWIWVUSA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)CC(C)O)F

Computed Properties

• Exact Mass: 188.0404208g/mol
• Monoisotopic Mass: 188.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(5-chloro-2-fluorophenyl)propan-2-ol

Introduction to 1-(5-chloro-2-fluorophenyl)propan-2-ol (CAS No. 1699658-74-6)

1-(5-chloro-2-fluorophenyl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1699658-74-6, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a chloro and fluoro substituent on a phenyl ring coupled with a propan-2-ol side chain, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both electronegative atoms in the aromatic ring influences its electronic properties, making it a valuable scaffold for drug discovery.

The synthesis and characterization of 1-(5-chloro-2-fluorophenyl)propan-2-ol involve meticulous attention to reaction conditions and purification techniques. The chloro and fluoro groups introduce specific interactions with biological targets, which are critical for designing molecules with enhanced binding affinity and selectivity. Recent advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision, facilitating the development of novel therapeutic agents.

In the context of modern drug discovery, 1-(5-chloro-2-fluorophenyl)propan-2-ol has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with enzymes involved in metabolic disorders. The fluoro substituent, in particular, has been shown to enhance metabolic stability, a crucial factor in pharmaceutical design. This property makes it an attractive candidate for further optimization into lead compounds.

Recent publications highlight the role of 1-(5-chloro-2-fluorophenyl)propan-2-ol in developing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The combination of a chloro group at the 5-position and a fluoro group at the 2-position of the phenyl ring creates a favorable pharmacophore for disrupting aberrant signaling pathways. Researchers have leveraged structure-based drug design (SBDD) approaches to modify this scaffold, leading to compounds with improved pharmacokinetic profiles.

The chemical reactivity of 1-(5-chloro-2-fluorophenyl)propan-2-ol also makes it a versatile intermediate in organic synthesis. Its alcohol functional group allows for further derivatization via esterification, etherification, or oxidation reactions, expanding its utility in constructing more complex molecules. Such modifications are essential for tailoring physicochemical properties like solubility and bioavailability, which are critical for clinical translation.

From a regulatory perspective, the handling and use of 1-(5-chloro-2-fluorophenyl)propan-2-ol must adhere to stringent safety protocols to ensure worker protection and environmental compliance. While it is not classified as a hazardous material under current regulations, proper storage conditions and handling procedures are mandatory to prevent degradation or unintended reactions. Collaborative efforts between chemists and regulatory experts continue to refine guidelines for compounds like this one.

The future prospects of 1-(5-chloro-2-fluorophenyl)propan-2-ol in pharmaceutical research remain promising. Ongoing studies are investigating its potential applications in antiviral therapies, where modifications to its structure could yield novel agents effective against emerging pathogens. Additionally, its role as a building block for peptide mimetics is being explored, offering new avenues for treating neurological disorders.

In conclusion, 1-(5-chloro-2-fluorophenyl)propan-2-ol (CAS No. 1699658-74-6) represents a fascinating compound with diverse applications in medicinal chemistry and chemical biology. Its unique structural features make it an invaluable tool for developing next-generation therapeutics targeting various diseases. As research progresses, further insights into its mechanism of action and synthetic utility will continue to emerge, reinforcing its significance in the scientific community.